1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(2,2-dimethylpropyl)-N-[2-(4-methoxyphenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H32N2O2/c1-24(2,3)17-26-15-7-8-19(16-26)23(27)25-22-10-6-5-9-21(22)18-11-13-20(28-4)14-12-18/h5-6,9-14,19H,7-8,15-17H2,1-4H3,(H,25,27)
• InChI Key: CYTMGDNATAILEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CCCC(C1)C(=O)NC2=CC=CC=C2C3=CC=C(C=C3)OC
• Molecular Formula: C24H32N2O2
• Molecular Weight: 380.5 g/mol

Description

1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide, also known as DM-235, is a novel compound that has been synthesized for its potential application in scientific research. DM-235 belongs to the class of piperidinecarboxamide derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide acts as a sigma-1 receptor agonist, which results in the modulation of various signaling pathways and cellular functions. The sigma-1 receptor is involved in the regulation of calcium homeostasis, neurotransmitter release, and cellular survival, among other functions.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of calcium signaling, and the promotion of neuronal survival. This compound has also been shown to exhibit anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the sigma-1 receptor, as well as its ability to cross the blood-brain barrier. However, this compound also has limitations, including its relatively short half-life and potential toxicity at high doses.

Future Directions

There are several future directions for the investigation of 1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide, including the exploration of its potential therapeutic applications in various neurological and psychiatric disorders, such as Alzheimer's disease, depression, and schizophrenia. Additionally, further research is needed to elucidate the exact mechanisms of action of this compound and its potential interactions with other signaling pathways. Finally, the development of more potent and selective sigma-1 receptor agonists may have important implications for drug discovery and the treatment of various diseases.

Scientific Research Applications

1-(2,2-dimethylpropyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been investigated for its potential application in various scientific research fields, including neuroscience, pharmacology, and drug discovery. This compound has been found to exhibit potent and selective binding affinity for the sigma-1 receptor, which is involved in a variety of physiological and pathological processes.